Cas no 1171801-59-4 (QZPQUEHIPPNZRN-UHFFFAOYSA-N)
QZPQUEHIPPNZRN-UHFFFAOYSA-N structure
Product Name:QZPQUEHIPPNZRN-UHFFFAOYSA-N
CAS No:1171801-59-4
MF:C11H14N4O3
MW:250.253861904144
CID:5206145
Update Time:2023-08-26
QZPQUEHIPPNZRN-UHFFFAOYSA-N Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-((4-amino-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylate
- STK351582
- Ethyl4-((4-amino-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylate
- ethyl 4-[(4-amino-1H-pyrazol-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxylate
- QZPQUEHIPPNZRN-UHFFFAOYSA-N
-
- Inchi： 1S/C11H14N4O3/c1-3-17-11(16)10-9(7(2)18-14-10)6-15-5-8(12)4-13-15/h4-5H,3,6,12H2,1-2H3
- InChI Key： QZPQUEHIPPNZRN-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(C(=O)OCC)=N1)CN1C=C(C=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 302
- XLogP3: 0.5
- Topological Polar Surface Area: 96.2
QZPQUEHIPPNZRN-UHFFFAOYSA-N Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM487197-1g |
Ethyl 4-((4-amino-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylate |
1171801-59-4 | 97% | 1g |
$230 | 2023-03-19 | |
| Chemenu | CM487197-5g |
Ethyl 4-((4-amino-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylate |
1171801-59-4 | 97% | 5g |
$681 | 2023-03-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD606905-1g |
Ethyl 4-((4-amino-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylate |
1171801-59-4 | 97% | 1g |
￥1596.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD606905-5g |
Ethyl 4-((4-amino-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylate |
1171801-59-4 | 97% | 5g |
￥4774.0 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1632518-5g |
Ethyl 4-((4-amino-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylate |
1171801-59-4 | 98% | 5g |
￥10103.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1632518-10g |
Ethyl 4-((4-amino-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylate |
1171801-59-4 | 98% | 10g |
￥18301.00 | 2024-08-09 |
QZPQUEHIPPNZRN-UHFFFAOYSA-N Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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